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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide for utilizing the Z-YVAD-pNA colorimetric

assay to measure the activity of caspase-1, a key enzyme in inflammatory signaling pathways.

Introduction
Caspase-1, also known as Interleukin-1β Converting Enzyme (ICE), is a cysteine protease that

plays a crucial role in the innate immune response. Its activation is a hallmark of the assembly

of multiprotein complexes called inflammasomes. Once activated, caspase-1 cleaves the

precursor forms of pro-inflammatory cytokines, interleukin-1β (IL-1β) and interleukin-18 (IL-18),

into their mature and active forms.[1][2] The Z-YVAD-pNA assay is a widely used method to

quantify caspase-1 activity. This assay utilizes a synthetic tetrapeptide substrate, Z-Tyr-Val-Ala-

Asp (Z-YVAD), which mimics the caspase-1 cleavage site in its natural substrates. The Z-YVAD

peptide is conjugated to a chromophore, p-nitroaniline (pNA). When caspase-1 cleaves the

substrate at the aspartate residue, the colorless pNA is released and produces a yellow color

that can be quantified by measuring its absorbance at 405 nm. The amount of pNA released is

directly proportional to the caspase-1 activity in the sample.

Principle of the Z-YVAD-pNA Assay
The Z-YVAD-pNA assay is based on the enzymatic cleavage of the synthetic substrate by

active caspase-1.
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Z-YVAD-pNA Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inflammasome - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Z-YVAD-pNA
Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369894#z-yvad-pna-assay-buffer-composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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